Cas no 1234848-20-4 (Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate)
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate
- 1234848-20-4
- DTXSID70742607
- SCHEMBL12035914
- ethyl 3-(3-fluoro-4-hydroxy phenyl)-2-methylpropanoate
- ZAGOMRAXNFCQIK-UHFFFAOYSA-N
- Ethyl3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate
-
- MDL: MFCD20926073
- Inchi: 1S/C12H15FO3/c1-3-16-12(15)8(2)6-9-4-5-11(14)10(13)7-9/h4-5,7-8,14H,3,6H2,1-2H3
- InChI Key: ZAGOMRAXNFCQIK-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC(C(=O)OCC)C)O
Computed Properties
- Exact Mass: 226.10052250g/mol
- Monoisotopic Mass: 226.10052250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E079630-50mg |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | 50mg |
$ 305.00 | 2022-06-05 | ||
| TRC | E079630-100mg |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | 100mg |
$ 505.00 | 2022-06-05 | ||
| Alichem | A019114217-1g |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | 95% | 1g |
$400.00 | 2023-09-03 | |
| eNovation Chemicals LLC | K08224-1g |
ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | >95% | 1g |
$318 | 2024-05-25 | |
| eNovation Chemicals LLC | K08224-5g |
ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | >95% | 5g |
$925 | 2024-05-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762999-1g |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | 98% | 1g |
¥3091.00 | 2024-08-09 | |
| Crysdot LLC | CD12170312-1g |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | 95+% | 1g |
$455 | 2024-07-23 | |
| eNovation Chemicals LLC | K08224-1g |
ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | >95% | 1g |
$318 | 2025-02-21 | |
| eNovation Chemicals LLC | K08224-5g |
ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | >95% | 5g |
$925 | 2025-02-21 | |
| eNovation Chemicals LLC | K08224-1g |
ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate |
1234848-20-4 | >95% | 1g |
$318 | 2025-02-20 |
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate
Introduction to Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate (CAS No. 1234848-20-4)
Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate (CAS No. 1234848-20-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of esters and is characterized by its unique structural features, including a fluoro-substituted aromatic ring and a hydroxyl group, which contribute to its distinct chemical and biological properties.
The molecular formula of Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate is C11H13FO3, and it has a molecular weight of approximately 208.21 g/mol. The compound's structure consists of an ethyl ester group attached to a propionic acid derivative, which is further substituted with a fluoro and hydroxyl group on the phenyl ring. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.
In the context of pharmaceutical research, Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
Beyond its anti-inflammatory properties, Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted by a team at the University of California in 2020 demonstrated that this compound significantly reduced oxidative stress markers in cellular models, indicating its potential as a protective agent against oxidative damage.
In addition to its pharmacological properties, Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate has been explored for its use in chemical synthesis and material science. The presence of the fluoro and hydroxyl groups makes it an attractive starting material for the synthesis of more complex molecules with tailored functionalities. For example, it can be used as an intermediate in the preparation of fluorinated polymers, which have applications in coatings, adhesives, and electronics due to their unique properties such as low surface energy and high thermal stability.
The synthesis of Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of ethyl acetoacetate with 3-fluoro-4-hydroxybenzaldehyde followed by reduction and esterification steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making optimization crucial for large-scale production.
In terms of safety and handling, while Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible materials.
The future prospects for Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various fields. For instance, ongoing clinical trials are evaluating its efficacy as a treatment for inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Additionally, there is growing interest in using this compound as a building block for advanced materials with enhanced performance characteristics.
In conclusion, Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate (CAS No. 1234848-20-4) is a versatile compound with significant potential in pharmaceutical research, chemical synthesis, and material science. Its unique structural features endow it with valuable properties that make it an attractive candidate for further development and application across multiple industries.
1234848-20-4 (Ethyl 3-(3-fluoro-4-hydroxyphenyl)-2-methylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)